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Compound of Interest

Compound Name: Calcium iodate hexahydrate

Cat. No.: B592682 Get Quote

CAS Number: 10031-33-1

This technical guide provides an in-depth overview of calcium iodate hexahydrate, a

compound of significant interest to researchers, scientists, and professionals in drug

development. This document details its chemical and physical properties, outlines synthesis

and analytical methodologies, and explores its diverse applications, including its emerging role

as a catalyst and a radioiodine uptake inhibitor.

Chemical and Physical Properties
Calcium iodate hexahydrate is an inorganic compound that exists as a white crystalline solid.

It is the hexahydrated form of calcium iodate, with the chemical formula Ca(IO₃)₂·6H₂O.[1] This

compound is slightly soluble in water and insoluble in alcohol.[2] Key quantitative properties are

summarized in the table below.
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Property Value Reference

CAS Number 10031-33-1 [3]

Molecular Formula Ca(IO₃)₂·6H₂O [1]

Molecular Weight 497.98 g/mol [4]

Appearance White crystalline powder [2]

Density 2.55 g/cm³ (anhydrous) [2]

Solubility in Water
0.24 g/100 mL at 20 °C (for

anhydrous)
[5]

Melting Point
Decomposes, loses water at

40 °C
[2]

Synthesis of Calcium Iodate Hexahydrate
A common laboratory method for the synthesis of calcium iodate hexahydrate involves the

reaction of a soluble calcium salt, such as calcium nitrate or calcium chloride, with a soluble

iodate salt, typically potassium iodate, in an aqueous solution.[6][7]

Experimental Protocol: Synthesis of Calcium Iodate
Nanoparticles
This protocol details the synthesis of calcium iodate nanoparticles, which can be adapted for

the synthesis of the bulk material by omitting the ultrasonication step for nanoparticle formation.

[6]

Materials:

Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

Potassium iodate (KIO₃)

Distilled water

Procedure:
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Dissolve 2.36 g (1 mmol) of calcium nitrate tetrahydrate in 10 mL of distilled water in a 50 mL

beaker.[6]

In a separate beaker, prepare a solution of 4.28 g (2 mmol) of potassium iodate in distilled

water.[6]

Add the potassium iodate solution to the calcium nitrate solution.[6]

For nanoparticle synthesis, the resulting mixture is subjected to ultrasonication for 10

minutes.[6]

Stir the reaction mixture for 2 hours at room temperature. A white precipitate of calcium

iodate will form.[6]

Filter the precipitate, wash it with distilled water, and dry it at 110 °C.[6]

Ca(NO₃)₂ Solution

Mixing & Stirring
(2 hours, RT)

KIO₃ Solution

Ca(IO₃)₂·6H₂O
(White Precipitate) Filtration & Washing Drying

(110 °C) Calcium Iodate Hexahydrate

Click to download full resolution via product page

Fig. 1: Synthesis workflow for calcium iodate hexahydrate.

Analytical Methods for Quality Control
The quality and purity of synthesized calcium iodate hexahydrate can be assessed using

several analytical techniques.

Thermogravimetric Analysis (TGA)
TGA is used to determine the thermal stability and the water content of the hydrated salt. The

thermogram of calcium iodate hexahydrate is expected to show a weight loss corresponding

to the loss of water molecules upon heating.[8] For instance, calcium oxalate monohydrate, a

similar hydrated salt, shows a distinct weight loss step corresponding to the loss of its water of
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hydration between 100°C and 250°C.[9][10][11] A similar initial weight loss is expected for

calcium iodate hexahydrate, which begins to lose its six water molecules at around 40°C.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present in the compound. The

spectrum of calcium iodate would prominently feature absorption bands corresponding to the I-

O stretching and bending vibrations of the iodate group (IO₃⁻).[12] Additionally, the presence of

water of hydration will be confirmed by broad absorption bands in the O-H stretching region

(around 3400-3500 cm⁻¹) and H-O-H bending vibrations (around 1600-1650 cm⁻¹).[13][14][15]

X-ray Diffraction (XRD)
XRD is a powerful technique to confirm the crystalline structure of the synthesized product. The

diffraction pattern of the sample is compared with standard diffraction data for calcium iodate
hexahydrate to verify its phase purity and crystal structure.[16] The anhydrous form has a

monoclinic crystal structure, while the hexahydrate form is reported to have an orthorhombic

structure.[5]

Applications in Research and Drug Development
Calcium iodate has several applications stemming from its properties as an iodine source and

an oxidizing agent.

Catalysis in Organic Synthesis
Recent research has demonstrated the use of calcium iodate nanoparticles as an efficient and

recyclable catalyst for the synthesis of heterocyclic compounds like quinoxalines and

pyridopyrazines.[6][17] The catalytic activity is attributed to the Lewis acidity of the calcium ion

and the oxidizing nature of the iodate ion.[17]

Experimental Protocol: Catalytic Synthesis of Quinoxalines

This protocol describes a general procedure for the synthesis of quinoxalines using a calcium

iodate catalyst.[6]

Materials:
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Aryl-1,2-diamine

1,2-diketone

Ethanol

Calcium iodate (Ca(IO₃)₂) nanocatalyst

Procedure:

Dissolve the aryl-1,2-diamine and 1,2-diketone in ethanol.[6]

Add a catalytic amount (e.g., 3 mol%) of Ca(IO₃)₂ to the solution.[6]

Stir the reaction mixture at room temperature for a specified time (typically 3-20 minutes),

monitoring the reaction progress by Thin Layer Chromatography (TLC).[6]

Upon completion, filter the catalyst.[6]

Add cold water to the filtrate to precipitate the quinoxaline product.[6]

Filter the product and wash with a cold ethanol/water mixture to obtain the pure compound.

[6]

Reactants

Aryl-1,2-diamine

Reaction
(Ethanol, RT)1,2-diketone

Ca(IO₃)₂ (catalyst) activates

Catalyst Filtration Product Precipitation
(Cold Water) Quinoxaline Product
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Fig. 2: Experimental workflow for the catalytic synthesis of quinoxalines.

Radioiodine Uptake Inhibition
Calcium iodate has been investigated as an effective agent for blocking the uptake of

radioactive iodine by the thyroid gland, a critical measure in the event of nuclear accidents.[18]

[19] Studies in rats have shown it to be as potent as potassium iodide (KI) and potassium

iodate (KIO₃).[18]

Experimental Protocol: In Vivo Radioiodine Uptake Blocking

The following is a summary of the experimental design used to evaluate the efficacy of calcium

iodate in blocking radioiodine uptake in rats.[18][19]

Animal Model:

Laboratory rats (e.g., Wistar)[18]

Procedure:

Administer a tracer amount of radioactive iodine (e.g., ¹³¹I) to the rats.[18]

At a specified time point after radioiodine administration (e.g., 2 hours), orally administer a

solution of calcium iodate. The dosage is calculated to be equivalent to the recommended

human dose of stable iodine.[18][19]

Monitor the whole-body retention of ¹³¹I at various time points (e.g., 24 hours and daily for 14

days) using a suitable detector.[18]

Compare the radioiodine uptake in the thyroids of the treated group with a control group that

received a placebo.[19]
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Experimental Procedure

Administer ¹³¹I to Rats

Wait 2 hours

Oral Administration of Ca(IO₃)₂

Monitor Whole Body ¹³¹I Retention
(24h and daily for 14d)

Compare with Placebo Control Group

Determine Efficacy of Radioiodine Uptake Blocking

Click to download full resolution via product page

Fig. 3: Logical workflow for in vivo evaluation of radioiodine uptake blocking.

Conclusion
Calcium iodate hexahydrate is a versatile compound with well-established applications and

promising new roles in catalysis and radiation protection. Its synthesis is straightforward, and

its properties can be readily characterized by standard analytical techniques. This guide

provides a solid foundation for researchers and drug development professionals interested in
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exploring the potential of this compound in their respective fields. Further research into its

catalytic mechanisms and in vivo applications is warranted to fully exploit its capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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